Cas no 2137845-30-6 ({5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride)
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride
-
- Inchi: 1S/C7H11N3O.ClH/c8-3-6-4-9-7-5-11-2-1-10(6)7;/h4H,1-3,5,8H2;1H
- InChI Key: WIOHDXUXMJKXAO-UHFFFAOYSA-N
- SMILES: C(C1N2CCOCC2=NC=1)N.[H]Cl
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-701259-1.0g |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 1g |
$0.0 | 2023-06-06 | ||
| Aaron | AR01EIW8-50mg |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 95% | 50mg |
$353.00 | 2025-02-10 | |
| Aaron | AR01EIW8-100mg |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 95% | 100mg |
$514.00 | 2025-02-10 | |
| Aaron | AR01EIW8-250mg |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 90% | 250mg |
$725.00 | 2023-12-14 | |
| Aaron | AR01EIW8-500mg |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 90% | 500mg |
$1130.00 | 2023-12-14 | |
| Aaron | AR01EIW8-1g |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 90% | 1g |
$1440.00 | 2023-12-14 | |
| Aaron | AR01EIW8-2.5g |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 90% | 2.5g |
$2795.00 | 2023-12-14 | |
| Aaron | AR01EIW8-5g |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 90% | 5g |
$4124.00 | 2023-12-14 | |
| Aaron | AR01EIW8-10g |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 90% | 10g |
$6104.00 | 2023-12-14 | |
| 1PlusChem | 1P01EINW-50mg |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride |
2137845-30-6 | 90% | 50mg |
$346.00 | 2023-12-19 |
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride
Comprehensive Overview of {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride (CAS No. 2137845-30-6)
The compound {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride (CAS No. 2137845-30-6) is a chemically synthesized derivative belonging to the imidazo-oxazine class. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural framework and potential therapeutic applications. The presence of the imidazo[2,1-c][1,4]oxazine core, coupled with a methanamine hydrochloride moiety, makes it a versatile candidate for drug discovery and development.
In recent years, the demand for novel heterocyclic compounds like {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly interested in its potential role in modulating central nervous system (CNS) disorders, given the structural similarity to other bioactive molecules that interact with neurotransmitter receptors. The hydrochloride salt form enhances its solubility, making it suitable for formulation in various drug delivery systems.
The synthesis of CAS No. 2137845-30-6 involves multi-step organic reactions, often starting from commercially available imidazole or oxazine precursors. Key steps include cyclization, functional group transformations, and salt formation to yield the final product. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) in pharmaceutical manufacturing.
From a therapeutic perspective, {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride is being explored for its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to cross the blood-brain barrier (BBB). Additionally, its imidazo-oxazine scaffold is under investigation for anti-inflammatory and antioxidant properties, which are highly relevant in the context of aging populations and chronic diseases.
The compound's mechanism of action is hypothesized to involve interaction with G-protein-coupled receptors (GPCRs) or ion channels, though detailed pharmacological studies are ongoing. This aligns with the broader trend in drug discovery toward structure-activity relationship (SAR) optimization and computational modeling to predict bioactivity. Such approaches are increasingly popular among researchers leveraging artificial intelligence (AI) for drug repurposing and de novo design.
In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for CAS No. 2137845-30-6. This includes minimizing hazardous byproducts and employing catalytic methods, reflecting the industry's shift toward environmentally friendly practices. Regulatory agencies like the FDA and EMA are also placing greater emphasis on process optimization and lifecycle assessment for new chemical entities.
For researchers and manufacturers, sourcing high-quality {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride is critical. Suppliers must provide comprehensive certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). The compound's stability under various storage conditions (e.g., temperature, humidity) is another area of focus, particularly for long-term preclinical studies.
Looking ahead, the potential applications of CAS No. 2137845-30-6 extend beyond therapeutics. Its unique structure makes it a valuable intermediate in material science, particularly for designing functional polymers or sensors. As interdisciplinary research grows, collaborations between chemists, biologists, and engineers will likely uncover new uses for this versatile molecule.
In summary, {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride represents a promising avenue for innovation in both pharmaceuticals and advanced materials. Its development underscores the importance of molecular diversity and synthetic ingenuity in addressing contemporary health and technological challenges.
2137845-30-6 ({5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)